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Compound of Interest

Compound Name: Carboxy finasteride

Cat. No.: B195190

For researchers, scientists, and drug development professionals, the accurate and precise
guantification of drug metabolites is paramount. This guide provides a comprehensive
comparison of validated analytical methods for Carboxy finasteride, the major urinary
metabolite of finasteride. The following sections detail the performance of various analytical
techniques, supported by experimental data, to assist in the selection of the most appropriate
method for your research needs.

Comparative Analysis of Analytical Methods

The two primary analytical techniques for the quantification of Carboxy finasteride and related
compounds are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-
UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). Each method
offers distinct advantages in terms of sensitivity, selectivity, and application.

Method Performance Data

The following tables summarize the key validation parameters for different analytical methods,
providing a clear comparison of their performance characteristics.

Table 1: HPLC-UV Method Validation Parameters for Finasteride and its Impurities
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Parameter HPLC Method 1[1] UPLC Method[2][3] HPLC Method 2[4]
) ) N 0.05 - 3 pg/mL 15 - 300 pg/ml
Linearity Range Not Specified N N
(Impurities) (Impurities)

Correlation Coefficient

) Not Specified >0.999 0.999
r
Accuracy (% N N
Not Specified Not Specified 92.1-108.2%
Recovery)
Precision (%RSD) < 2.6% (Impurities) < 2.5% (Impurities) Not Specified
Limit of Detection - - -
Not Specified Not Specified Not Specified
(LOD)
Limit of Quantification N 0.036 - 0.06% of N
Not Specified ] Not Specified
(LOQ) analyte concentration

Table 2: LC-MS/MS Method Validation Parameters for Finasteride and Carboxy Finasteride

LC-MS/MS for Finasteride LC-MS/MS for Carboxy

Parameter ] . Sy .

in Plasma[5][6] Finasteride in Urine[7]
Linearity Range 1-100 ng/mL 10.0 - 500.0 ng/mL
Correlation Coefficient (r2) Not Specified Good linearity reported
Accuracy (% Deviation) 95.2t0 101% Within £6.6%
Precision (%RSD) 3.41t07.3% <5.3%
Limit of Detection (LOD) Not Specified <2 ng/mL
Limit of Quantification (LOQ) 1 ng/mL 10.0 ng/mL

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. The
following sections outline the experimental protocols for the key methods discussed.
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HPLC-UV Method for Finasteride and Related
Substances

This method is suitable for the quantification of finasteride and its impurities in bulk drug
substances.

e Chromatographic Conditions:

[¢]

Column: Symmetry C18[1]

Mobile Phase: A mixture of water and Acetonitrile (64:34, v/v)[1]

[¢]

Flow Rate: 1.0 mL/min

o

o

Detection Wavelength: 210 nm|[2]

[¢]

Injection Volume: 10 pL[1]

[¢]

Column Temperature: 25°C[2]
e Sample Preparation:

o A stock solution of the sample is prepared by dissolving the substance in a suitable
diluent, typically a mixture of water and acetonitrile (1:1 v/v)[2].

o Working solutions are prepared by diluting the stock solution to the desired concentration

range for analysis.

LC-MS/MS Method for Carboxy Finasteride in Urine

This highly sensitive and specific method is designed for the determination of Carboxy
finasteride in biological matrices like urine.[7]

e Chromatographic Conditions:

o Mass Spectrometer: Single quadrupole and triple quadrupole mass spectrometer with
positive electrospray ionization.[7]
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o Screening Method: Selected ion monitoring (SIM) mode was used to monitor m/z 403 for
carboxy-finasteride.[7]

o Confirmation Method: Product ion mode was used to monitor the precursor ion m/z 403.[7]
e Sample Preparation:

o Liquid-Liquid Extraction: This technique is employed to isolate the analyte from the urine
matrix.[7]

Visualizing the Workflow

Diagrams illustrating the experimental workflows can aid in understanding the logical sequence
of steps in each analytical method.
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Caption: Experimental Workflow for HPLC-UV Analysis.
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Caption: Experimental Workflow for LC-MS/MS Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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